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Compound of Interest

Compound Name: 2-Chloro-4-ethylbenzoic acid

Cat. No.: B13619705

CAS Number: 1261868-02-3

This technical guide provides a comprehensive overview of 2-Chloro-4-ethylbenzoic acid,
tailored for researchers, scientists, and professionals in the field of drug development. The
document outlines the compound's physicochemical properties, potential synthesis
methodologies, safety considerations, and explores its putative role in broader chemical and
biological contexts.

Physicochemical Properties

2-Chloro-4-ethylbenzoic acid is a solid organic compound with the molecular formula
CoHoClO2.[1] While extensive experimental data for this specific molecule is not readily
available in public literature, its fundamental properties have been computed and are
summarized below. These values provide a foundational understanding of the compound's
chemical identity and behavior.
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Property Value Source
CAS Number 1261868-02-3 [1]
Molecular Formula CoHoCIO2 [1]
Molecular Weight 184.62 g/mol [2]
Physical Form Solid [1]
Purity 97% [1]
XLogP3 3.9 (2]

Topological Polar Surface Area  37.3 A2

[2]

Heavy Atom Count 12

[2]

Synthesis and Experimental Protocols

A definitive, published experimental protocol for the synthesis of 2-Chloro-4-ethylbenzoic acid

is not currently available. However, established synthetic routes for structurally analogous

compounds, such as other substituted benzoic acids, offer valuable insights into potential

methodologies. The synthesis would likely involve the chlorination of an ethylbenzoic acid

precursor or the oxidation of a chlorinated ethyltoluene.

One plausible synthetic approach could be the oxidation of 2-chloro-1-ethyl-4-methylbenzene.

A generalized workflow for such a transformation is depicted below. It is important to note that

this represents a theoretical pathway, and optimization of reagents and reaction conditions

would be necessary.
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Oxidation of 2-Chloro-1-ethyl-4-methylbenzene

2-Chloro-1-ethyl-4-methylbenzene
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Oxidation Reaction

Acidic Workup

y
2-Chloro-4-ethylbenzoic acid
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Caption: A conceptual workflow for the synthesis of 2-Chloro-4-ethylbenzoic acid.

Detailed experimental procedures for related compounds, such as the synthesis of 2-chloro-4-
(methylsulfonyl)benzoic acid, involve multi-step reactions including chlorination and
subsequent oxidation.[3] These protocols can serve as a foundational reference for developing
a specific synthesis for 2-Chloro-4-ethylbenzoic acid.

Applications in Research and Drug Development

While direct applications of 2-Chloro-4-ethylbenzoic acid in drug development are not
extensively documented, the broader class of substituted benzoic acids is of significant interest
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in medicinal chemistry. These compounds serve as versatile scaffolds and key intermediates in
the synthesis of a wide range of biologically active molecules.

Studies on various benzoic acid derivatives have revealed their potential as:

e VLA-4 Antagonists: A series of benzoic acid derivatives have been synthesized and
evaluated as potent, orally active VLA-4 antagonists, which have potential applications in
treating inflammatory diseases.[4]

o Multitarget Acetylcholinesterase and Carbonic Anhydrase Inhibitors: Novel benzoic acid
derivatives have been designed and synthesized as potential therapeutic agents for
Alzheimer's disease by simultaneously targeting multiple pathways.[5]

e Soluble Epoxide Hydrolase Inhibitors: Benzamidobenzoic acid hydrazide derivatives have
been investigated as novel inhibitors of soluble epoxide hydrolase, an enzyme implicated in
various cardiovascular and inflammatory diseases.[6]

The structural motifs present in 2-Chloro-4-ethylbenzoic acid—a chlorinated aromatic ring
and a carboxylic acid group—are common features in many pharmacologically active
compounds. Further research and biological screening are necessary to elucidate the specific
therapeutic potential of this particular molecule.

Safety and Handling

Specific safety data for 2-Chloro-4-ethylbenzoic acid is limited. However, based on the safety
profiles of structurally related compounds such as 4-ethylbenzoic acid and 2-chlorobenzoic
acid, it is prudent to handle this compound with appropriate precautions.[7][8]

General Handling Precautions:

¢ Avoid contact with skin and eyes.
» Avoid inhalation of dust.

e Use in a well-ventilated area.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/17194595/
https://pubmed.ncbi.nlm.nih.gov/33155700/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3977053/
https://www.benchchem.com/product/b13619705?utm_src=pdf-body
https://www.benchchem.com/product/b13619705?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA10235&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/C2220_MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13619705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Storage:
« Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

In case of exposure, standard first aid measures should be followed, and medical attention
should be sought if symptoms persist. For detailed safety information, it is recommended to
consult the Safety Data Sheet (SDS) from the supplier.

Logical Relationships in Compound Analysis

The analysis and characterization of a novel or sparsely documented compound like 2-Chloro-
4-ethylbenzoic acid follow a logical progression of steps. This workflow ensures a thorough
understanding of the compound's identity, purity, and properties before its application in further
research.
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Analytical Workflow for 2-Chloro-4-ethylbenzoic Acid

Synthesis & Purification

l

Structural Elucidation
(NMR, MS, IR)

'

Purity Assessment
(HPLC, GC)

'

Physicochemical Characterization
(Melting Point, Solubility)

l

Biological Screening
(In vitro/In vivo assays)

:

Structure-Activity Relationship (SAR) Studies
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Caption: A typical analytical workflow for the characterization of a chemical compound.

This guide provides a foundational understanding of 2-Chloro-4-ethylbenzoic acid based on
available data. Further experimental investigation is required to fully characterize its properties
and explore its potential applications in research and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Chloro-4-ethylbenzoic acid | 1261868-02-3 [sigmaaldrich.com]

2. 2-Chloro-4-ethylbenzoic acid | COHOCIO2 | CID 14687916 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 3. prepchem.com [prepchem.com]

e 4. Synthesis and biological evaluation of benzoic acid derivatives as potent, orally active
VLA-4 antagonists - PubMed [pubmed.ncbi.nim.nih.gov]

e 5. Novel benzoic acid derivatives: Synthesis and biological evaluation as multitarget
acetylcholinesterase and carbonic anhydrase inhibitors - PubMed [pubmed.ncbi.nim.nih.gov]

e 6. Design, Synthesis and Biological Evaluation of 4-Benzamidobenzoic Acid Hydrazide
Derivatives as Novel Soluble Epoxide Hydrolase Inhibitors - PMC [pmc.ncbi.nim.nih.gov]

e 7. fishersci.com [fishersci.com]
¢ 8. spectrumchemical.com [spectrumchemical.com]

¢ To cite this document: BenchChem. [In-Depth Technical Guide to 2-Chloro-4-ethylbenzoic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13619705#2-chloro-4-ethylbenzoic-acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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